Cas no 137242-35-4 (Ethyl 7-bromobenzofuran-3-carboxylate)

• Product Name: Ethyl 7-bromobenzofuran-3-carboxylate
• CAS No: 137242-35-4
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 2126334
• PubChem ID: 21694197
• Update Time: 2025-10-29

Ethyl 7-bromobenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-bromobenzofuran-3-carboxylate
• BEZWLMXQVQHHML-UHFFFAOYSA-N
• ethyl 7-bromo-1-benzofuran-3-carboxylate
• SCHEMBL2729055
• 137242-35-4
• DA-11285
• SY352603
• AKOS015009020
• MFCD21281681
• ethyl7-bromobenzofuran-3-carboxylate
• Ethyl 7-bromobenzofuran-3-carboxylate

• Inchi： 1S/C11H9BrO3/c1-2-14-11(13)8-6-15-10-7(8)4-3-5-9(10)12/h3-6H,2H2,1H3
• InChI Key： BEZWLMXQVQHHML-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC=C2C(=O)OCC

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• XLogP3: 3.2

Additional information on Ethyl 7-bromobenzofuran-3-carboxylate

Ethyl 7-bromobenzofuran-3-carboxylate (CAS No. 137242-35-4): Properties, Applications, and Market Insights

Ethyl 7-bromobenzofuran-3-carboxylate (CAS No. 137242-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzofuran derivative serves as a key intermediate in the synthesis of various bioactive molecules. With the growing demand for novel heterocyclic compounds in drug discovery, 7-bromobenzofuran derivatives like this ester have become increasingly important.

The compound features a benzofuran core substituted with a bromine atom at the 7-position and an ethyl ester group at the 3-position. This unique molecular architecture makes it particularly valuable for palladium-catalyzed cross-coupling reactions, which are widely used in modern medicinal chemistry. Researchers frequently search for "benzofuran building blocks" or "halogenated heterocycle synthesis" when working with this class of compounds.

In pharmaceutical applications, Ethyl 7-bromobenzofuran-3-carboxylate serves as a precursor for developing potential therapeutic agents. The benzofuran scaffold is known to exhibit diverse biological activities, and the bromine substitution allows for further functionalization through various coupling reactions. Current trends in drug discovery show increased interest in "fragment-based drug design" and "privileged scaffolds", making this compound particularly relevant.

The synthetic utility of CAS 137242-35-4 extends beyond pharmaceuticals. In material science, benzofuran derivatives contribute to the development of organic semiconductors and luminescent materials. Researchers exploring "organic electronic materials" or "π-conjugated systems" often encounter this compound in their literature searches. The ethyl ester group provides additional versatility for subsequent transformations.

From a commercial perspective, the market for 7-bromobenzofuran derivatives has shown steady growth, particularly in regions with strong pharmaceutical and chemical industries. Suppliers frequently list this compound under categories like "pharmaceutical intermediates" or "heterocyclic building blocks". The global push for more efficient synthetic methods has increased demand for such well-characterized intermediates.

Quality control of Ethyl 7-bromobenzofuran-3-carboxylate typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications are crucial for researchers who need "high-purity chemical intermediates" for their synthetic work. The compound's stability under various conditions makes it suitable for long-term storage and international shipping.

Environmental and safety considerations for handling CAS 137242-35-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this material. These precautions align with current industry focus on "green chemistry principles" and "laboratory safety standards".

The future outlook for benzofuran-based compounds remains positive, with ongoing research into their biological activities and material properties. As synthetic methodologies advance, particularly in areas like "C-H functionalization" and "flow chemistry", the utility of intermediates like Ethyl 7-bromobenzofuran-3-carboxylate is expected to expand further.

For researchers considering this compound, it's worth noting that several synthetic routes exist for 7-bromobenzofuran-3-carboxylic acid derivatives. The ethyl ester form offers particular advantages in terms of stability and reactivity compared to other derivatives. This makes it a preferred choice for many applications requiring "custom chemical synthesis" or "structure-activity relationship studies".

In conclusion, Ethyl 7-bromobenzofuran-3-carboxylate (CAS No. 137242-35-4) represents an important building block in modern organic synthesis. Its combination of structural features and synthetic versatility ensures continued relevance across multiple research fields. As the chemical industry evolves toward more sophisticated molecular architectures, compounds like this will likely play an increasingly vital role in scientific advancement.